Padspo
Padspo
Brand Name:
Vulcanchem
CAS No.:
131569-90-9
VCID:
VC21184462
InChI:
InChI=1S/C17H23NO8Se/c1-9(20)18-13-11(21)7-17(16(24)25,27-10-5-3-2-4-6-10)26-15(13)14(23)12(22)8-19/h2-6,11-15,19,21-23H,7-8H2,1H3,(H,18,20)(H,24,25)/t11-,12+,13+,14+,15+,17-/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O
Molecular Formula:
C17H23NO8Se
Molecular Weight:
448.3 g/mol
Padspo
CAS No.: 131569-90-9
Cat. No.: VC21184462
Molecular Formula: C17H23NO8Se
Molecular Weight: 448.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131569-90-9 |
|---|---|
| Molecular Formula | C17H23NO8Se |
| Molecular Weight | 448.3 g/mol |
| IUPAC Name | (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-phenylselanyl-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H23NO8Se/c1-9(20)18-13-11(21)7-17(16(24)25,27-10-5-3-2-4-6-10)26-15(13)14(23)12(22)8-19/h2-6,11-15,19,21-23H,7-8H2,1H3,(H,18,20)(H,24,25)/t11-,12+,13+,14+,15+,17-/m0/s1 |
| Standard InChI Key | WTKIVOYWMLCUAQ-CXECBNLGSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O |
| SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O |
| Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O |
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